1. Home
  2. Product
  3. Reference Standards
  4. N,N’-Dicyclohexylurea
N,N’-Dicyclohexylurea N,N’-Dicyclohexylurea Epoxyeicosatrienoic acids (EETs), lipid mediators synthesized from arachidonic acid by cytochrome P-450 epoxygenases, are converted by soluble epoxide hydrolase (sEH) to the corresponding dihydroxyeicosatrienoic acids (DHETs). N,N’ Dicyclohexylurea (DCU) is a selective sEH inhibitor with IC50 values of 160 and 90 nM for recombinant human and mouse sEH, respectively. At 10 µM, DCU blocks the hydrolysis of cis- and trans-EETs by rat red blood cells and porcine coronary endothelial cells as well as completely inhibits 14,(15)-EET-induced PPARα activation.
Brand Name: Vulcanchem
CAS No.: 2387-23-7
VCID: VC0042979
InChI: InChI=1S/C13H24N2O/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h11-12H,1-10H2,(H2,14,15,16)
SMILES: C1CCC(CC1)NC(=O)NC2CCCCC2
Molecular Formula: C13H24N2O
Molecular Weight: 224.34 g/mol

N,N’-Dicyclohexylurea

CAS No.: 2387-23-7

Reference Standards

VCID: VC0042979

Molecular Formula: C13H24N2O

Molecular Weight: 224.34 g/mol

N,N’-Dicyclohexylurea - 2387-23-7

CAS No. 2387-23-7
Product Name N,N’-Dicyclohexylurea
Molecular Formula C13H24N2O
Molecular Weight 224.34 g/mol
IUPAC Name 1,3-dicyclohexylurea
Standard InChI InChI=1S/C13H24N2O/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h11-12H,1-10H2,(H2,14,15,16)
Standard InChIKey ADFXKUOMJKEIND-UHFFFAOYSA-N
SMILES C1CCC(CC1)NC(=O)NC2CCCCC2
Canonical SMILES C1CCC(CC1)NC(=O)NC2CCCCC2
Appearance Assay:≥98%A crystalline solid
Description Epoxyeicosatrienoic acids (EETs), lipid mediators synthesized from arachidonic acid by cytochrome P-450 epoxygenases, are converted by soluble epoxide hydrolase (sEH) to the corresponding dihydroxyeicosatrienoic acids (DHETs). N,N’ Dicyclohexylurea (DCU) is a selective sEH inhibitor with IC50 values of 160 and 90 nM for recombinant human and mouse sEH, respectively. At 10 µM, DCU blocks the hydrolysis of cis- and trans-EETs by rat red blood cells and porcine coronary endothelial cells as well as completely inhibits 14,(15)-EET-induced PPARα activation.
Synonyms 1,3-Dicyclohexylurea; DCU; Dicyclohexylcarbodiamide; NSC 17013; NSC 30023;
PubChem Compound 4277
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19